Cas no 88599-36-4 (Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester)

Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester structure
88599-36-4 structure
Product Name:Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester
CAS No:88599-36-4
MF:C13H8Cl2O3
MW:283.106822013855
CID:627435
PubChem ID:71318938
Update Time:2025-04-19

Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-chloro-2-hydroxy-, 2-chlorophenyl ester
    • (2-chlorophenyl) 5-chloro-2-hydroxybenzoate
    • 2-Chlorophenyl 5-chloro-2-hydroxybenzoate
    • 88599-36-4
    • DTXSID70748987
    • Inchi: 1S/C13H8Cl2O3/c14-8-5-6-11(16)9(7-8)13(17)18-12-4-2-1-3-10(12)15/h1-7,16H
    • InChI Key: QQXRSLRYNPEQEF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(=O)OC2C=CC=CC=2Cl)C=1)O

Computed Properties

  • Exact Mass: 281.9850495g/mol
  • Monoisotopic Mass: 281.9850495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 46.5Ų
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